Cas no 2171692-94-5 (1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide)

• Product Name: 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide
• CAS No: 2171692-94-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6089639
• PubChem ID: 165517956
• Update Time: 2025-06-12

1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide
• 1-{2-[(cyclopropylmethyl)amino]acetyl}azetidine-2-carboxamide
• 2171692-94-5
• EN300-1281453

• Inchi： 1S/C10H17N3O2/c11-10(15)8-3-4-13(8)9(14)6-12-5-7-1-2-7/h7-8,12H,1-6H2,(H2,11,15)
• InChI Key： PFSQPUFQDBOAEV-UHFFFAOYSA-N
• SMILES： O=C(CNCC1CC1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide

Comprehensive Overview of 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide (CAS No. 2171692-94-5)

In the rapidly evolving field of medicinal chemistry, 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide (CAS No. 2171692-94-5) has emerged as a compound of significant interest due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its azetidine core and cyclopropylmethyl moiety, is being extensively studied for its role in modulating biological pathways. Researchers are particularly intrigued by its potential in addressing unmet medical needs, such as neurodegenerative disorders and metabolic syndromes, which are currently hot topics in pharmaceutical research.

The structural complexity of 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide makes it a valuable candidate for drug discovery. Its carboxamide group and aminoacetyl linkage contribute to its ability to interact with various enzyme targets, a feature that aligns with the growing demand for precision medicine. Recent studies have explored its pharmacokinetic properties, including bioavailability and metabolic stability, which are critical factors in the development of next-generation therapeutics. These aspects are frequently searched by professionals in the field, reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide involves innovative methodologies that highlight advancements in organic synthesis. The incorporation of the cyclopropylmethyl group, for instance, requires careful optimization to ensure yield and purity. Such synthetic challenges are often discussed in academic forums and industry conferences, underscoring the compound's importance in chemical innovation. Additionally, its potential as a building block for more complex molecules has garnered attention, particularly in the context of fragment-based drug design.

The therapeutic potential of 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide is further amplified by its compatibility with modern drug delivery systems. Nanoparticle formulations and prodrug strategies are being investigated to enhance its efficacy, a topic that resonates with the increasing focus on targeted therapies. This aligns with frequent searches on "improving drug delivery" and "enhancing therapeutic efficacy," indicating a strong public and professional interest in these areas. The compound's versatility makes it a promising subject for future clinical trials.

In conclusion, 1-{2-(cyclopropylmethyl)aminoacetyl}azetidine-2-carboxamide (CAS No. 2171692-94-5) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and therapeutic potential position it as a key player in the development of innovative treatments. As research continues to unfold, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals, meeting the needs of both scientists and healthcare professionals.